Cas no 29527-87-5 (Benzene, (2-iodopropyl)-)
Benzene, (2-iodopropyl)- is an organoiodine compound featuring a benzene ring substituted with a 2-iodopropyl group. This structure makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and alkylation processes. Its reactivity and stability under controlled conditions allow for precise functionalization in pharmaceutical and agrochemical applications.
Benzene, (2-iodopropyl)- structure
Product Name:Benzene, (2-iodopropyl)-
CAS No:29527-87-5
MF:C9H11I
MW:246.088114976883
CID:1439932
PubChem ID:12280561
Update Time:2025-06-19
Benzene, (2-iodopropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, (2-iodopropyl)-
- (2-iodopropyl)benzene
- 2-iodo-1-phenylpropane
- 29527-87-5
- SCHEMBL6255650
-
- MDL: MFCD22052131
- Inchi: 1S/C9H11I/c1-8(10)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
- InChI Key: WZSSJGPFBDOVLS-UHFFFAOYSA-N
- SMILES: IC(C)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 245.99013
- Monoisotopic Mass: 245.99055g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 84.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, (2-iodopropyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1687124-5g |
(2-Iodopropyl)benzene |
29527-87-5 | 98% | 5g |
¥19698.00 | 2024-08-03 |
Benzene, (2-iodopropyl)- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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